[5-(4-Methylphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol

Specification

• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol
• IUPAC Name: [5-(4-methylphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol
• Standard InChI: InChI=1S/C14H19NO/c1-11-2-4-12(5-3-11)14-6-13(7-14,10-16)8-15-9-14/h2-5,15-16H,6-10H2,1H3
• Standard InChI Key: URJCABMDSICJDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C23CC(C2)(CNC3)CO

Introduction

[5-(4-Methylphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol is a complex organic compound belonging to the azabicycloheptane family. It features a bicyclic structure with a 3-azabicyclo[3.1.1]heptane core and a 4-methylphenyl substituent. This compound is of interest in chemical and pharmaceutical research due to its unique structural features and potential biological activities.

Biological Activity and Potential Applications

While specific biological activity data for [5-(4-Methylphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol is limited, compounds with similar azabicyclo structures have shown potential in neuropharmacology. They can interact with cholinergic receptors, which are crucial for neurotransmission and cognitive functions.

Related Compounds

Several compounds share structural similarities with [5-(4-Methylphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol, including:

Compound Name	Structure	Unique Features
[5-(3,4-Dimethoxyphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol	Contains a dimethoxyphenyl group	Potential for enhanced biological activity due to the dimethoxyphenyl substituent
5-Cyclopropyl-3-azabicyclo[3.1.1]heptan-1-ylmethanol	Contains a cyclopropyl group instead of a phenyl group	Different reactivity profile due to the cyclopropyl group
7-Azabicyclo[2.2.1]heptane	Simpler structure lacking additional functional groups	Basic structure with potential for different reactivity

Availability and Research Use

[5-(4-Methylphenyl)-3-azabicyclo[3.1.1]heptan-1-yl]methanol is available for research purposes from various suppliers, such as A2B Chem, where it is listed under catalog number BM45290. The compound is typically used in research settings to explore its chemical properties and potential biological activities.